Cas no 794566-88-4 ((2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid)

• Product Name: (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid
• CAS No: 794566-88-4
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• MDL: MFCD18384735
• CID: 2620431
• PubChem ID: 6951481
• Update Time: 2025-10-28

(2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,5-difluoro-α-hydroxy-, (αR)-
• (R)-2-(3,5-Difluorophenyl)-2-hydroxyacetic acid
• (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid
• F88304
• (R)-3,5-Difluoromandelic acid
• SCHEMBL1572867
• (2R)-2-(3,5-difluorophenyl)-2-hydroxyacetic acid
• (R)-2-(3,5-Difluorophenyl)-2-hydroxyaceticacid
• 794566-88-4
• CS-0343614

• MDL： MFCD18384735
• Inchi： 1S/C8H6F2O3/c9-5-1-4(2-6(10)3-5)7(11)8(12)13/h1-3,7,11H,(H,12,13)/t7-/m1/s1
• InChI Key： PHMLPPFFMSRWBK-SSDOTTSWSA-N
• SMILES： [C@H](C1C=C(F)C=C(F)C=1)(O)C(=O)O

Computed Properties

• Exact Mass: 188.02850037g/mol
• Monoisotopic Mass: 188.02850037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid

Overview of (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid (CAS No. 794566-88-4)

(2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid (CAS No. 794566-88-4) is a chiral compound with significant potential in various pharmaceutical and chemical applications. This compound is characterized by its unique molecular structure, which includes a 3,5-difluorophenyl group and a hydroxy-acetic acid moiety. The chiral center at the 2R position imparts specific stereochemical properties that are crucial for its biological activity and chemical reactivity.

The 3,5-difluorophenyl substituent in (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid plays a vital role in modulating the compound's interactions with biological targets. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the electronic properties of the phenyl ring and, consequently, the overall behavior of the molecule. This feature makes the compound particularly interesting for applications in drug design and development.

The hydroxy-acetic acid moiety in (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid contributes to its acidity and reactivity. The presence of a hydroxyl group can enhance the compound's solubility and facilitate various chemical reactions, such as esterification and condensation. This functional group is also important for forming hydrogen bonds, which can be crucial for interactions with biomolecules.

Recent research has highlighted the potential of (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid in various therapeutic areas. For instance, studies have shown that this compound exhibits promising anti-inflammatory properties due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, its chiral nature allows for the development of enantiomerically pure forms, which can have enhanced efficacy and reduced side effects compared to racemic mixtures.

In the context of drug discovery, (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid has been explored as a lead compound for developing new treatments for conditions such as chronic pain and neurodegenerative diseases. Its ability to cross the blood-brain barrier and target specific receptors in the central nervous system makes it an attractive candidate for these applications.

The synthesis of (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid involves several steps that require precise control over stereochemistry and functional group manipulation. Common synthetic routes include asymmetric synthesis using chiral catalysts or starting materials, as well as resolution techniques to obtain the desired enantiomer. These methods ensure that the final product meets the high purity standards required for pharmaceutical applications.

In terms of safety and handling, (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid should be managed with care to avoid exposure to skin or eyes and inhalation of vapors. Proper personal protective equipment (PPE) should be used when handling this compound in laboratory settings.

The future prospects for (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its potential in combination therapies. Additionally, efforts are being made to improve its bioavailability and stability to enhance its therapeutic efficacy.

In conclusion, (2R)-2-(3,5-difluorophenyl)-2-hydroxy-acetic acid (CAS No. 794566-88-4) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique molecular structure and chiral properties make it an attractive candidate for developing new drugs and therapies. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.